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Compound of Interest

Compound Name: 5-Chlorosaccharin

CAS No.: 29083-16-7

Cat. No.: B1215115

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-Chlorosaccharin (CAS No: 29083-16-7),

a halogenated derivative of saccharin. This document delves into its chemical and physical

properties, synthesis, analytical characterization, reactivity, and applications, with a particular

focus on its relevance in medicinal chemistry and drug discovery.

Core Compound Identification and Properties
5-Chlorosaccharin, systematically named 5-chloro-1,1-dioxo-1,2-benzothiazol-3-one, is a

sulfonamide and a member of the saccharin family of compounds. The introduction of a

chlorine atom onto the aromatic ring at the 5-position significantly influences its electronic

properties and potential reactivity compared to the parent saccharin molecule.
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Property Value Source

CAS Number 29083-16-7 [1]

Molecular Formula C₇H₄ClNO₃S [2]

Molecular Weight 217.63 g/mol [2]

IUPAC Name
5-chloro-1,1-dioxo-1,2-

benzothiazol-3-one
[2]

Synonyms
5-Chloro-1,2-benzisothiazol-

3(2H)-one 1,1-dioxide
[2]

Appearance
White to off-white crystalline

powder
[3]

Density 1.679 g/cm³ [1]

Synthesis and Purification
The synthesis of 5-Chlorosaccharin can be approached through modifications of the classical

Remsen-Fahlberg process for saccharin synthesis. A common strategy involves the use of a

chlorinated toluene derivative as the starting material.

Synthetic Pathway Overview
A plausible synthetic route starts from 2-chloro-6-methylaniline, proceeding through

diazotization, sulfonation, chlorosulfonation, amination, and finally, oxidation to yield the target

molecule. This multi-step synthesis requires careful control of reaction conditions to ensure

good yields and purity.

2-Chloro-6-methylaniline Diazotization
(NaNO2, HCl)

Step 1 Sandmeyer Reaction
(SO2, CuCl)

Step 2 Chlorosulfonation
(ClSO3H)

Intermediate 4-Chloro-2-methylbenzene-
1-sulfonyl chloride

Step 3 Amination
(NH3)

Step 4 4-Chloro-2-methyl-
benzenesulfonamide

Step 5 Oxidation
(KMnO4 or other oxidant)

Step 6 5-ChlorosaccharinFinal Product

Click to download full resolution via product page

Caption: A potential synthetic pathway for 5-Chlorosaccharin.
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Experimental Protocol: Synthesis from 4-Chloro-2-
methylbenzenesulfonamide
This protocol outlines the final oxidation step, which is critical for the formation of the saccharin

ring.

Materials:

4-Chloro-2-methylbenzenesulfonamide

Potassium permanganate (KMnO₄)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Water

Procedure:

Dissolve 4-Chloro-2-methylbenzenesulfonamide in an aqueous solution of sodium hydroxide.

Slowly add a solution of potassium permanganate to the reaction mixture while maintaining

the temperature between 40-50°C. The addition should be controlled to manage the

exothermic reaction.

After the addition is complete, continue stirring the mixture at the same temperature until the

purple color of the permanganate disappears, indicating the completion of the oxidation.

Cool the reaction mixture and filter to remove the manganese dioxide byproduct.

Acidify the filtrate with hydrochloric acid to a pH of approximately 2. This will precipitate the

5-Chlorosaccharin.

Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Purification
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Purification of the crude 5-Chlorosaccharin is essential to remove unreacted starting materials

and byproducts. Recrystallization is a common and effective method.

Protocol: Recrystallization

Dissolve the crude 5-Chlorosaccharin in a minimal amount of a suitable hot solvent, such

as a mixture of ethanol and water or acetone.[4]

If the solution is colored, treat it with activated charcoal and filter while hot.

Allow the solution to cool slowly to room temperature, and then in an ice bath to induce

crystallization.

Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry

thoroughly.

Analytical Characterization
A combination of spectroscopic techniques is employed to confirm the identity and purity of 5-
Chlorosaccharin.
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Technique Expected Observations

¹H NMR

Aromatic protons will show characteristic

splitting patterns and chemical shifts influenced

by the electron-withdrawing sulfonyl group and

the chlorine atom. The N-H proton will appear

as a broad singlet.

¹³C NMR

The spectrum will show distinct signals for the

seven carbon atoms, with the carbonyl carbon

appearing at a downfield chemical shift. The

carbon atom attached to the chlorine will also be

identifiable.

IR Spectroscopy

Characteristic absorption bands for the N-H

bond (around 3300 cm⁻¹), the C=O group

(around 1700-1750 cm⁻¹), and the SO₂ group

(asymmetric and symmetric stretches around

1350 cm⁻¹ and 1150 cm⁻¹, respectively) will be

present.

Mass Spectrometry

The molecular ion peak (M+) should be

observed at m/z corresponding to the molecular

weight of 217.63. The isotopic pattern for the

chlorine atom (³⁵Cl and ³⁷Cl in a roughly 3:1

ratio) will be a key diagnostic feature.

Note: Specific spectral data should be acquired and interpreted for each synthesized batch to

confirm its structure.[5][6]

Reactivity and Chemical Properties
The chemical behavior of 5-Chlorosaccharin is dictated by its functional groups: the acidic N-

H proton, the electrophilic carbonyl carbon, the sulfonyl group, and the chlorinated aromatic

ring.

Acidity
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Similar to saccharin, the proton on the nitrogen atom is acidic due to the strong electron-

withdrawing nature of the adjacent carbonyl and sulfonyl groups. This allows for the formation

of salts with bases.

Aromatic Ring Reactivity
The presence of the chlorine atom and the deactivating sulfonyl group makes the aromatic ring

of 5-Chlorosaccharin less susceptible to electrophilic aromatic substitution compared to

benzene. However, the chlorine atom can potentially undergo nucleophilic aromatic substitution

under specific conditions.[7][8][9]

Applications in Drug Discovery and Development
Chlorinated organic compounds are prevalent in pharmaceuticals due to the ability of the

chlorine atom to modulate a molecule's physicochemical properties, such as lipophilicity,

metabolic stability, and binding affinity to biological targets.[1] 5-Chlorosaccharin serves as a

valuable building block and intermediate in the synthesis of more complex molecules with

potential therapeutic applications.[10][11][12]

The saccharin scaffold itself is recognized as a "privileged" structure in medicinal chemistry,

meaning it is a molecular framework that can bind to multiple biological targets. By

functionalizing the 5-chloro position or using the intact 5-Chlorosaccharin molecule as a

starting point, medicinal chemists can explore a wide chemical space to develop novel drug

candidates.[13]

Safety and Handling
5-Chlorosaccharin is classified as harmful if swallowed, and it can cause skin and eye

irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. Work should be conducted in a

well-ventilated fume hood to avoid inhalation of dust. For detailed safety information, consult

the Safety Data Sheet (SDS).

Conclusion
5-Chlorosaccharin is a versatile chemical intermediate with significant potential in the field of

drug discovery and organic synthesis. Its unique combination of a chlorinated aromatic ring and
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the saccharin scaffold provides a platform for the development of novel bioactive compounds. A

thorough understanding of its synthesis, characterization, and reactivity is crucial for its

effective utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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